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Compound of Interest

Compound Name:
4-Fluoro-2-

(trifluoromethyl)benzaldehyde

Cat. No.: B1297551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Fluoro-2-
(trifluoromethyl)benzaldehyde, a key intermediate in the synthesis of pharmaceuticals and

agrochemicals. Its unique molecular structure contributes to enhanced biological activity and

metabolic stability in target compounds.

Physicochemical Properties
The quantitative data for 4-Fluoro-2-(trifluoromethyl)benzaldehyde are summarized in the

table below, providing a comprehensive overview of its physical and chemical characteristics.
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Property Value Reference

Density 1.42 g/mL [1]

Molecular Formula C₈H₄F₄O [1]

Molecular Weight 192.11 g/mol [1]

Boiling Point 114 °C [1]

Refractive Index n20/D 1.45 [1]

Purity ≥ 98% (GC) [1]

Appearance
Colorless to light yellow to light

orange clear liquid
[1]

CAS Number 90176-80-0 [1]

Applications in Synthesis
4-Fluoro-2-(trifluoromethyl)benzaldehyde is a versatile reagent in organic synthesis,

particularly in the development of novel drug candidates and advanced materials.[1] Its

fluorinated structure enhances reactivity and stability in various chemical processes.[1] The

trifluoromethyl group is a key contributor to improved biological activity and metabolic stability

in pharmaceutical compounds.[1]

A primary application of this compound is as an intermediate in the synthesis of more complex

molecules. The aldehyde functional group readily participates in a variety of chemical reactions,

making it a valuable building block for medicinal chemists.

Experimental Workflow: Utilization in a Synthetic
Pathway
The following diagram illustrates a generalized workflow for the utilization of 4-Fluoro-2-
(trifluoromethyl)benzaldehyde in a synthetic pathway. This visualization outlines the logical

progression from starting material to a final, more complex product.
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Caption: Generalized synthetic workflow.

Safety and Handling
Store at room temperature.[1] As with any chemical reagent, appropriate personal protective

equipment should be worn when handling 4-Fluoro-2-(trifluoromethyl)benzaldehyde. Please

refer to the material safety data sheet (MSDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1297551#4-fluoro-2-trifluoromethyl-benzaldehyde-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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